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Get Quote

The table below summarizes the core chemical and pharmacological characteristics of linetastine.

Property Description

CAS Number 159776-68-8 [1]

Alternative Names TMK-688, TMK688, TMK 688, Linazolast, YM 257 [1] [2]

Molecular Formula C₃₅H₄₀N₂O₆ [1]

Molecular Weight 584.7 g/mol [1]

Mechanism of Action Dual 5-Lipoxygenase (5-LOX) inhibitor and histamine receptor

antagonist [1] [3]

Primary Indications
(Research)

Asthma, Atherosclerosis, Peptic Ulcers [1]

Linetastine exerts its effects through a dual mechanism, simultaneously inhibiting the production of pro-

inflammatory leukotrienes and blocking the action of histamine [3]. Its active metabolite, TMK777,

contributes significantly to its pharmacological activity [3].
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Linetastine Dual Mechanism of Action
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Linetastine inhibits leukotriene production and blocks histamine receptors to prevent bronchoconstriction.

Key Experimental Data and Protocols

The efficacy of linetastine has been demonstrated through in vitro and in vivo studies. Key quantitative data

from these experiments are summarized below.
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Assay
Type

Experimental Model Key Result Citation

In Vitro Calcium ionophore-stimulated

human leukocytes

IC₅₀ for LTB₄ inhibition: 1.2 x
10⁻⁷ mol/L; IC₅₀ for LTC₄

inhibition: 1.5 x 10⁻⁷ mol/L [3]

Arzneimittelforschung.

1996

In Vivo Actively sensitized guinea pigs
(late asthmatic response)

Inhibition of LTB₄/LTC₄ increase
in lungs at 1-10 mg/kg p.o.;
duration >16 hours [3]

Arzneimittelforschung.
1996

In Vivo Guinea pigs (histamine-

induced bronchoconstriction)

Dose-dependent inhibition at 1-
10 mg/kg p.o.; duration >24
hours [3]

Arzneimittelforschung.

1996

Ex Vivo Isolated guinea-pig trachea Non-competitive antagonism of
histamine-induced contraction;

pD₂ = 7.28 [3]

Arzneimittelforschung.
1996

Detailed Experimental Methodologies

1. In Vitro 5-LOX Inhibition Assay in Human Leukocytes

Cell Preparation: Isolate human peripheral leukocytes using density gradient centrifugation [3].
Stimulation and Inhibition: Pre-incubate cells with linetastine, its active metabolite TMK777, or a

comparator drug (e.g., azelastine). Stimulate leukotriene synthesis by adding calcium ionophore (e.g.,
A23187) [3].

Measurement: Quantify leukotriene B₄ (LTB₄) and leukotriene C₄ (LTC₄) in the supernatant using
specific radioimmunoassays (RIA) or enzyme immunoassays. Calculate IC₅₀ values from

concentration-response curves [3].

2. In Vivo Model of Late Asthmatic Response in Guinea Pigs

Sensitization: Actively sensitize guinea pigs with ovalbumin [3].

Antigen Challenge & Dosing: Expose sensitized animals to ovalbumin aerosol to induce a late
asthmatic response. Administer linetastine (1-10 mg/kg) orally at a predetermined time before

challenge [3].
Sample Collection & Analysis: Collect bronchoalveolar lavage (BAL) fluid or lung tissue

homogenates at the peak of the late response. Measure LTB₄ and LTC₄ levels via immunoassay to
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assess the inhibitory effect of the drug [3].

In Vivo Efficacy Study Workflow
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General workflow for in vivo efficacy studies in sensitized animal models.

Development Status and Rationale for Discontinuation
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According to pharmaceutical databases, linetastine has been discontinued from clinical development for all

its investigated indications, which included asthma, allergic rhinitis, atherosclerosis, peptic ulcer, skin cancer,

and thrombosis [2]. The specific reasons for its discontinuation are not detailed in the available search

results. It was originally developed by Terumo and Yamanouchi [2].

Research Implications

Despite its discontinuation, linetastine remains a chemically well-characterized compound [1] and a relevant

example of a dual-mechanism approach in pharmacology. Its design to concurrently target two key

inflammatory pathways highlights a strategic therapeutic rationale for complex diseases like asthma.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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